Cas no 1038226-13-9 ((heptan-2-yl)[(oxolan-2-yl)methyl]amine)

• Product Name: (heptan-2-yl)[(oxolan-2-yl)methyl]amine
• CAS No: 1038226-13-9
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 4568967
• PubChem ID: 43180712
• Update Time: 2025-07-16

(heptan-2-yl)[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-((Tetrahydrofuran-2-yl)methyl)heptan-2-amine
• (heptan-2-yl)[(oxolan-2-yl)methyl]amine

• Inchi： 1S/C12H25NO/c1-3-4-5-7-11(2)13-10-12-8-6-9-14-12/h11-13H,3-10H2,1-2H3
• InChI Key： KDLZFVINSBIRAV-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C)CCCCC

Additional information on (heptan-2-yl)[(oxolan-2-yl)methyl]amine

Research Brief on (heptan-2-yl)[(oxolan-2-yl)methyl]amine (CAS: 1038226-13-9) in Chemical Biology and Pharmaceutical Applications

The compound (heptan-2-yl)[(oxolan-2-yl)methyl]amine (CAS: 1038226-13-9) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (heptan-2-yl)[(oxolan-2-yl)methyl]amine as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a heptyl chain and a tetrahydrofuran-derived amine, allows for diverse modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in targeting enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was identified as a key precursor in the development of novel inhibitors for the PI3K/AKT/mTOR pathway, a signaling cascade frequently dysregulated in cancer. The study demonstrated that derivatives of (heptan-2-yl)[(oxolan-2-yl)methyl]amine exhibited selective inhibition of PI3Kα, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for oncology therapeutics.

Another area of interest is the compound's application in central nervous system (CNS) drug discovery. A 2022 paper in ACS Chemical Neuroscience reported that (heptan-2-yl)[(oxolan-2-yl)methyl]amine derivatives could modulate neurotransmitter receptors, particularly GABA_A and NMDA receptors. This activity was linked to anxiolytic and neuroprotective effects in preclinical models, positioning the compound as a candidate for treating anxiety and neurodegenerative diseases.

The synthesis of (heptan-2-yl)[(oxolan-2-yl)methyl]amine has also been optimized in recent years. A 2023 Organic Process Research & Development article detailed a scalable, enantioselective route using asymmetric hydrogenation, achieving high yields (>90%) and excellent enantiomeric excess (>99%). This advancement addresses previous challenges in large-scale production and paves the way for further pharmacological studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration, require further optimization. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, (heptan-2-yl)[(oxolan-2-yl)methyl]amine (CAS: 1038226-13-9) represents a promising scaffold in chemical biology and drug discovery. Its applications in oncology and CNS disorders, coupled with advances in synthesis, underscore its potential as a therapeutic agent. Future studies should focus on translational research to evaluate its efficacy and safety in clinical settings.